3-(1-(5-Bromonicotinoyl)azetidin-3-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C12H11BrN4O3/c13-8-1-7(2-14-3-8)11(19)16-5-9(6-16)17-10(18)4-15-12(17)20/h1-3,9H,4-6H2,(H,15,20)
• InChI Key: QHZWYZXKFNVGIV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=CN=C2)Br)N3C(=O)CNC3=O
• Molecular Formula: C12H11BrN4O3
• Molecular Weight: 339.14 g/mol

Description

The compound “3-(1-(5-Bromonicotinoyl)azetidin-3-yl)imidazolidine-2,4-dione” is a chemical compound with the molecular formula C13H12BrN3O4 and a molecular weight of 354.16. It is related to a class of compounds known as imidazolidine-2,4-diones.

Scientific Research Applications

Synthetic Applications and Chemical Properties

• Synthesis of Glycolurils and Analogues : Glycolurils and their analogues, including imidazolidine derivatives, have been synthesized for applications in pharmacology, explosives, gelators, and as building blocks in supramolecular chemistry due to their diverse functional properties (Kravchenko et al., 2018).
• Microwave-Assisted Synthesis : The efficiency of microwave-assisted synthesis has been demonstrated in producing optically pure imidazolidine-2,4-dione derivatives, highlighting the importance of innovative synthetic approaches in drug discovery and development (Brouillette et al., 2007).

Pharmacological Applications

• Anticancer Activity : Various imidazolidine-2,4-dione derivatives have shown potential as anticancer agents, with studies demonstrating growth inhibition and apoptosis induction in leukemia cells (Kavitha et al., 2009).
• Antinociceptive Effects : Some derivatives exhibit antinociceptive (pain-relieving) effects in animal models, suggesting their potential application in treating neuropathic pain (Queiroz et al., 2015).
• Antimicrobial and Antimycobacterial Activity : Certain imidazolidine-2,4-dione derivatives have demonstrated antimicrobial and antimycobacterial activities, indicating their potential in treating infections caused by resistant bacteria (Gandhi et al., 2020).
• HIV-1 Fusion Inhibitors : Novel derivatives have been explored as HIV-1 fusion inhibitors, showing significant inhibitory activity and providing a basis for the development of new antiretroviral therapies (Ibrahim et al., 2020).

Mechanistic and SAR Studies

• Mechanism of Action and SAR : Investigations into the structure-activity relationship (SAR) and mechanisms of action of imidazolidine-2,4-dione derivatives have contributed to a deeper understanding of their pharmacological potential, particularly in the context of antitubercular activity (Samala et al., 2014).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It’s worth noting that related compounds have been studied for their biological activities, including antimicrobial activities.